2-(3-Acetylphenyl)-4-chlorobenzoic acid, 95%

• IUPAC Name: 2-(3-acetylphenyl)-4-chlorobenzoic acid
• InChI: InChI=1S/C15H11ClO3/c1-9(17)10-3-2-4-11(7-10)14-8-12(16)5-6-13(14)15(18)19/h2-8H,1H3,(H,18,19)
• InChI Key: JSJXBEBHDYGXDT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=C1)C2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C15H11ClO3
• DSSTOX Substance ID: DTXSID20689755
• Molecular Weight: 274.70 g/mol
• CAS RN: 1261963-09-0

Description

2-(3-Acetylphenyl)-4-chlorobenzoic acid, 95% (2-APCBA-95) is an organic compound belonging to the carboxylic acid family. It is a colorless solid that has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of other compounds, as a reagent in chemical and biological studies, and as a material for the production of pharmaceuticals.

Scientific Research Applications

2-(3-Acetylphenyl)-4-chlorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of other compounds, such as 4-chloro-2-(3-acetylphenyl)benzoic acid (4-CPAB). It has also been used as a reagent in chemical and biological studies, such as the synthesis of 2-hydroxy-4-chlorobenzoic acid. It has also been used as a material for the production of pharmaceuticals, such as the anti-inflammatory drug etodolac.

Mechanism of Action

The mechanism of action of 2-(3-Acetylphenyl)-4-chlorobenzoic acid, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Inhibition of COX-2 reduces the production of inflammatory mediators and thus reduces inflammation.
Biochemical and Physiological Effects
2-(3-Acetylphenyl)-4-chlorobenzoic acid, 95% has been shown to have anti-inflammatory effects when administered in laboratory animals. In one study, administration of 2-(3-Acetylphenyl)-4-chlorobenzoic acid, 95% resulted in a decrease in the production of pro-inflammatory cytokines and an increase in the production of anti-inflammatory cytokines. Additionally, 2-(3-Acetylphenyl)-4-chlorobenzoic acid, 95% has been shown to reduce the production of reactive oxygen species and to have antioxidant effects.

Advantages and Limitations for Lab Experiments

2-(3-Acetylphenyl)-4-chlorobenzoic acid, 95% is a relatively stable compound and is easy to synthesize and purify. Additionally, it can be used in a variety of laboratory experiments, such as the synthesis of other compounds and the production of pharmaceuticals. However, it is important to note that 2-(3-Acetylphenyl)-4-chlorobenzoic acid, 95% is a relatively new compound and its effects on humans are not yet known. Therefore, it is important to exercise caution when using 2-(3-Acetylphenyl)-4-chlorobenzoic acid, 95% in laboratory experiments.

Future Directions

There are a number of potential future directions for the use of 2-(3-Acetylphenyl)-4-chlorobenzoic acid, 95%. These include further research into its mechanism of action, its potential therapeutic applications, and its potential toxicity. Additionally, further research into the synthesis and purification of 2-(3-Acetylphenyl)-4-chlorobenzoic acid, 95% could lead to the development of more efficient and cost-effective methods for its production. Finally, further research into the effects of 2-(3-Acetylphenyl)-4-chlorobenzoic acid, 95% on humans could lead to the development of new drugs or therapies.

Synthesis Methods

2-(3-Acetylphenyl)-4-chlorobenzoic acid, 95% is synthesized through a two-step process. The first step involves the reaction of 3-acetylphenol and 4-chlorobenzoic acid in the presence of anhydrous sodium acetate and acetic acid. The reaction is conducted at a temperature of 120°C for two hours. This reaction results in the formation of 2-(3-Acetylphenyl)-4-chlorobenzoic acid, 95% as a white solid. The second step involves the purification of the product through recrystallization.